![molecular formula C19H20N6O6S B2864083 2-((6,8-dimethyl-2-(3-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-methoxyethyl)acetamide CAS No. 872854-63-2](/img/structure/B2864083.png)
2-((6,8-dimethyl-2-(3-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-methoxyethyl)acetamide
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Description
2-((6,8-dimethyl-2-(3-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C19H20N6O6S and its molecular weight is 460.47. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Biological Activity
Compounds with pyrimidine cores, such as the one described, are frequently synthesized for their biological activities. For instance, novel heterocyclic compounds derived from benzodifuranyl and thiazolopyrimidines have been synthesized and evaluated for their anti-inflammatory and analgesic activities, showcasing the therapeutic potential of pyrimidine derivatives in drug discovery (A. Abu‐Hashem et al., 2020). Similarly, compounds designed around the pyrimidine scaffold have been assessed for antimicrobial properties, highlighting their utility in addressing microbial resistance (S. Bondock et al., 2008).
Radioligands and Diagnostic Imaging
Pyrimidine derivatives also find applications in the development of radioligands for diagnostic imaging. For example, a study on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein with PET, demonstrates the role of pyrimidine acetamides in advancing neuroimaging techniques, contributing to the diagnosis and monitoring of neurological diseases (F. Dollé et al., 2008).
Agrochemical Applications
Moreover, pyrimidine derivatives have been investigated for their potential as insecticides, offering a pathway to develop novel agrochemical agents that target specific pests with high efficacy, as seen in the study by E. A. Bakhite et al. ( ), where pyridine derivatives exhibited significant insecticidal activities.
Anticonvulsant Agents
Research into the synthesis and pharmacological evaluation of pyrimidine derivatives for anticonvulsant activities underscores their potential utility in treating seizure disorders, reflecting the diverse therapeutic applications of these compounds in neurology (H. Severina et al., 2020).
properties
IUPAC Name |
2-[1,3-dimethyl-7-(3-nitrophenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(2-methoxyethyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N6O6S/c1-23-16-14(18(27)24(2)19(23)28)17(32-10-13(26)20-7-8-31-3)22-15(21-16)11-5-4-6-12(9-11)25(29)30/h4-6,9H,7-8,10H2,1-3H3,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQXJNHYRHSIJTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC(=CC=C3)[N+](=O)[O-])SCC(=O)NCCOC)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N6O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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